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Compound of Interest

Compound Name: 4-Bromodibenzofuran

Cat. No.: B1267964

This technical guide provides an in-depth overview of the core physical properties of 4-
Bromodibenzofuran, tailored for researchers, scientists, and professionals in drug
development. The document summarizes key quantitative data, details relevant experimental
protocols, and visualizes the characterization workflow.

Core Physical and Chemical Properties

4-Bromodibenzofuran, also known as 4-Bromodibenzo[b,d]furan, is an aromatic organic
compound.[1][2] It serves as a versatile scaffold in organic synthesis, particularly for creating 4-
substituted dibenzofurans which have applications in the development of semiconductors and
OLEDs.

Data Summary

The fundamental physical and chemical data for 4-Bromodibenzofuran are summarized in the
table below. It is important to note that slight variations in reported values, such as for the
melting point, can occur due to differences in experimental conditions and sample purity.
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Property Value Source(s)

Chemical Name 4-Bromodibenzofuran [2][3]

Synonym(s) 4-Bromodibenzolb,d]furan [1][2]

CAS Number 89827-45-2 [3]

Molecular Formula C12H7BrO [3]

Molecular Weight 247.09 g/mol

Appearance Col.orless crystalline solid, 3]
Solid

Melting Point 67-73 °C

67-69 °C [3]

Boiling Point 220 °C (at 40 Torr) [3]

B Soluble in conventional
Solubility _ [3]
organic solvents

Assay (Purity) 97%

Experimental Protocols for Property Determination

The following sections detail standardized laboratory protocols for determining the key physical
properties of 4-Bromodibenzofuran.

Melting Point Determination

The melting point of a crystalline solid is a critical indicator of purity.[4] Pure compounds
typically exhibit a sharp melting range of 0.5-1.0°C.[4] The capillary method using either a
Thiele tube or a digital melting point apparatus (like a Mel-Temp) is standard.

Methodology: Digital Melting Point Apparatus

o Sample Preparation: A small amount of finely powdered, dry 4-Bromodibenzofuran is
packed into a capillary tube to a height of 1-2 mm.[5][6] The tube is tapped gently to ensure
dense packing.
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o Apparatus Setup: The capillary tube is placed into the heating block of the apparatus
alongside a calibrated thermometer.[7]

» Approximate Determination: A rapid heating rate is used initially to determine an approximate
melting point. This provides a target range for a more accurate measurement.

o Accurate Determination: The apparatus is allowed to cool. A fresh sample is prepared and
the block is heated slowly, at a rate of approximately 1-2°C per minute, as the temperature
approaches the expected melting point.[4]

o Observation and Recording: The temperature at which the first drop of liquid appears (T1)
and the temperature at which the entire sample becomes a clear liquid (T2) are recorded.[7]
The melting point is reported as the range Tz - Ta.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[8][9][10] For small quantities, a micro boiling point determination using a
fusion tube and an inverted capillary is effective.

Methodology: Capillary Method

o Sample Preparation: A small amount of 4-Bromodibenzofuran is placed in a fusion tube. A
capillary tube, sealed at one end, is placed inside the fusion tube with its open end
submerged in the sample.[11][12]

e Apparatus Setup: The fusion tube assembly is attached to a thermometer. This setup is then
heated uniformly in a heating bath (e.g., a Thiele tube with high-boiling point oil) or an
aluminum block.[11][12]

o Heating and Observation: The apparatus is heated slowly and gently.[11] As the boiling point
is approached, a continuous and rapid stream of bubbles will emerge from the open end of
the inverted capillary tube.[11]

e Recording the Boiling Point: The heat source is removed, and the apparatus is allowed to
cool slowly. The temperature at which the bubbling stops and the liquid just begins to enter
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the capillary tube is recorded as the boiling point.[10] It is also crucial to record the
barometric pressure, as boiling point is pressure-dependent.[8]

Solubility Determination

Qualitative solubility tests provide valuable information about the polarity and functional groups
present in a molecule.[13] The principle of "like dissolves like" is the guiding rule.[14]

Methodology: Qualitative Solubility Testing

» Sample Preparation: In a series of small, clean test tubes, place approximately 25 mg of 4-
Bromodibenzofuran.[13]

» Solvent Addition: To each tube, add 0.75-1 mL of a different test solvent (e.g., water, diethyl
ether, 5% NaOH, 5% HCI, concentrated H2S0Oa4) in small portions.[13][14]

e Mixing and Observation: After each addition, the test tube is shaken vigorously for 10-60
seconds.[13][14] The sample is observed to determine if it is soluble (dissolves completely),
partially soluble, or insoluble (none dissolves).[14]

e Interpretation:

o Solubility in Water: Indicates the presence of highly polar functional groups. Given its
structure, 4-Bromodibenzofuran is expected to be insoluble in water.

o Solubility in Diethyl Ether: Suggests the compound is a non-polar or weakly polar organic
molecule. 4-Bromodibenzofuran is expected to be soluble.

o Solubility in 5% NaOH/5% NaHCOs: Indicates an acidic functional group.
o Solubility in 5% HCI: Indicates a basic functional group (e.g., an amine).

o Solubility in Conc. H2SOa4: Most compounds containing oxygen or nitrogen atoms are
soluble in cold, concentrated sulfuric acid.[15]

Visualization of Experimental Workflow
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The following diagram illustrates the logical workflow for the physical characterization of an
organic compound like 4-Bromodibenzofuran.
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Caption: Workflow for Physical Property Characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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